Cas no 1249848-10-9 (1-2-bromo-1-(2-methylpropoxy)ethyl-3-methoxybenzene)

• Product Name: 1-2-bromo-1-(2-methylpropoxy)ethyl-3-methoxybenzene
• CAS No: 1249848-10-9
• MF: C₁₃H₁₉BrO₂
• MW: 287.192763566971
• CID: 5906608
• PubChem ID: 62112372
• Update Time: 2025-05-22

1-2-bromo-1-(2-methylpropoxy)ethyl-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(2-methylpropoxy)ethyl-3-methoxybenzene
• 1-[2-bromo-1-(2-methylpropoxy)ethyl]-3-methoxybenzene
• EN300-1133462
• AKOS011392163
• 1249848-10-9

• Inchi： 1S/C13H19BrO2/c1-10(2)9-16-13(8-14)11-5-4-6-12(7-11)15-3/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： USXHAKSKHJQURM-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)OC)OCC(C)C

Computed Properties

• Exact Mass: 286.05684g/mol
• Monoisotopic Mass: 286.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(2-methylpropoxy)ethyl-3-methoxybenzene

Introduction to 1-2-Bromo-1-(2-Methylpropoxy)Ethyl-3-Methoxybenzene (CAS No: 1249848-10-9)

1-2-Bromo-1-(2-methylpropoxy)ethyl-3-methoxybenzene is a complex organic compound with the CAS registry number 1249848-10-9. This compound is characterized by its unique structure, which includes a bromine atom, a methoxy group, and a 2-methylpropoxy substituent attached to a benzene ring. The compound's structure makes it highly versatile and interesting for various applications in the field of organic chemistry.

The synthesis of 1-2-bromo-1-(2-methylpropoxy)ethyl-3-methoxybenzene involves multiple steps, including nucleophilic substitution and aromatic substitution reactions. Recent studies have highlighted the importance of optimizing reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity.

One of the most significant applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The presence of the bromine atom and methoxy group provides opportunities for further functionalization, enabling the creation of compounds with potential pharmacological activities. Recent research has focused on its role in the development of anti-inflammatory and anticancer agents.

The physical properties of 1-2-bromo-1-(2-methylpropoxy)ethyl-3-methoxybenzene include a melting point of approximately 65°C and a boiling point around 300°C under standard conditions. These properties make it suitable for various chemical processes that require stability at elevated temperatures.

In terms of environmental impact, studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern, necessitating further research into its environmental fate and toxicity.

Recent advancements in computational chemistry have enabled detailed modeling of 1-2-bromo-1-(2-methylpropoxy)ethyl-3-methoxybenzene's electronic structure, providing insights into its reactivity and potential interactions with biological systems. These findings have paved the way for innovative applications in drug design and materials science.

In conclusion, 1-2-bromo-1-(2-methylpropoxy)ethyl-3-methoxybenzene (CAS No: 1249848-10-9) is a valuable compound with diverse applications across multiple disciplines. Its unique structure and properties continue to attract attention from researchers worldwide, driving ongoing investigations into its potential uses and environmental implications.